Cas no 1817630-30-0 ((3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one)

• Product Name: (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one
• CAS No: 1817630-30-0
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• MDL: MFCD30802158
• CID: 2360190
• PubChem ID: 118414580
• Update Time: 2025-11-01

(3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (3S,4S,5S)-4-ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-ethyl-3-fluoro-5-(hydroxymethyl)-, (3S,4S,5S)-
• AS-71882
• CS-0035120
• P17957
• DB-200239
• SCHEMBL17137407
• 1817630-30-0
• MFCD30802158
• AKOS037647000
• (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one

• MDL： MFCD30802158
• Inchi： 1S/C7H12FNO2/c1-2-4-5(3-10)9-7(11)6(4)8/h4-6,10H,2-3H2,1H3,(H,9,11)/t4-,5+,6-/m0/s1
• InChI Key： IGWNABXPHUHNJI-JKUQZMGJSA-N
• SMILES： F[C@@H]1C(N[C@H](CO)[C@@H]1CC)=O

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 0.3

Additional information on (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one

Comprehensive Overview of (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 1817630-30-0)

The compound (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one (CAS No. 1817630-30-0) is a fluorinated pyrrolidinone derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry and functional groups, including the hydroxymethyl and fluoro substituents, make it a valuable intermediate for drug discovery, particularly in the development of enzyme inhibitors and chiral building blocks. Researchers are increasingly exploring its applications in targeted therapies, driven by the growing demand for precision medicine and personalized healthcare solutions.

One of the key features of (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one is its stereospecific configuration, which plays a critical role in its biological activity. The 3S,4S,5S arrangement ensures high selectivity in binding to biological targets, a property highly sought after in modern drug design. This compound is often discussed in the context of fluorinated pharmaceuticals, a trending topic due to the enhanced metabolic stability and bioavailability that fluorine incorporation offers. As the pharmaceutical industry shifts toward greener chemistry, the synthesis and applications of such fluorinated compounds are under intense scrutiny.

In recent years, the scientific community has shown heightened interest in pyrrolidinone derivatives, owing to their versatility in medicinal chemistry. The (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one scaffold is particularly notable for its potential in treating neurological disorders and infectious diseases. Searches for "fluorinated pyrrolidinones in drug discovery" and "chiral building blocks for pharmaceuticals" have surged, reflecting the compound's relevance in cutting-edge research. Additionally, its hydroxymethyl group offers opportunities for further derivatization, enabling the creation of novel analogs with tailored properties.

The synthesis of 1817630-30-0 typically involves asymmetric catalysis or enzymatic resolution to achieve the desired stereochemistry. This aligns with the broader trend toward sustainable and efficient synthetic methods, a hot topic in organic chemistry. Researchers are also investigating its stability under various conditions, as understanding degradation pathways is crucial for formulation development. Questions like "How to optimize the synthesis of fluorinated pyrrolidinones?" and "What are the applications of (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one in CNS drugs?" are frequently encountered in academic and industrial forums.

From a commercial perspective, CAS No. 1817630-30-0 is gaining traction as a high-value intermediate. Suppliers and contract research organizations (CROs) are increasingly listing it in their catalogs, catering to the demand from drug developers. Its role in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities further amplifies its importance. As the industry explores next-generation small-molecule drugs, compounds like this are poised to play a pivotal role in addressing unmet medical needs.

In summary, (3S,4S,5S)-4-Ethyl-3-fluoro-5-(hydroxymethyl)pyrrolidin-2-one represents a fascinating intersection of stereochemistry, fluorination, and medicinal chemistry. Its applications span from neurological therapeutics to infectious disease research, making it a compound of enduring interest. With ongoing advancements in synthetic methodologies and a deeper understanding of its pharmacological profile, this molecule is set to remain at the forefront of innovative drug development.